Cas no 57110-29-9 (3-Methylhexahydrophthalic anhydride)
57110-29-9 structure
Product Name:3-Methylhexahydrophthalic anhydride
3-Methylhexahydrophthalic anhydride Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylhexahydrophthalic anhydride
- hexahydro-3-methylphthalic anhydride
- 3-methyl-pentane-2,3-diol
- 3-Methyl-1,2-cyclohexanedicarboxylic acid anhydride
- QXBYUPMEYVDXIQ-UHFFFAOYSA-N
- 4-methylhexahydro-2-benzofuran-1,3-dione
- 4-methyl-octahydro-2-benzofuran-1,3-dione
- 53319-73-6
- 4-methyl-3a,4,5,6,7,7a-hexahydro-2-benzofuran-1,3-dione
- NS00020667
- 57110-29-9
- SCHEMBL266400
- DTXSID7029378
- Hexahydro-4-methyl-1,3-isobenzofurandione
- NSC-225257
- NSC225257
- DB-304815
- 4-Methylhexahydroisobenzofuran-1,3-dione
- G76624
-
- Inchi： 1S/C9H12O3/c1-5-3-2-4-6-7(5)9(11)12-8(6)10/h5-7H,2-4H2,1H3
- InChI Key： QXBYUPMEYVDXIQ-UHFFFAOYSA-N
- SMILES： O1C(C2CCCC(C)C2C1=O)=O
Computed Properties
- Exact Mass: 168.07900
- Monoisotopic Mass: 168.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.4A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.162 g/cm3
- Boiling Point: 300ºC at 760 mmHg
- Flash Point: 140ºC
- Refractive Index: 1.515
- PSA: 43.37000
- LogP: 1.12220
3-Methylhexahydrophthalic anhydride Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Methylhexahydrophthalic anhydride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M312385-100mg |
3-Methylhexahydrophthalic Anhydride |
57110-29-9 | 100mg |
$ 184.00 | 2023-09-07 | ||
| TRC | M312385-250mg |
3-Methylhexahydrophthalic Anhydride |
57110-29-9 | 250mg |
$ 362.00 | 2023-09-07 | ||
| TRC | M312385-500mg |
3-Methylhexahydrophthalic Anhydride |
57110-29-9 | 500mg |
$661.00 | 2023-05-17 | ||
| TRC | M312385-1g |
3-Methylhexahydrophthalic Anhydride |
57110-29-9 | 1g |
$ 1171.00 | 2023-09-07 | ||
| A2B Chem LLC | AG67403-100mg |
hexahydro-3-methylphthalic anhydride |
57110-29-9 | 100mg |
$1203.00 | 2024-04-19 |
3-Methylhexahydrophthalic anhydride Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
57110-29-9 (3-Methylhexahydrophthalic anhydride) Related Products
- 39255-32-8(Ethyl 2-methylpentanoate)
- 4415-87-6(1,2,3,4-cyclobutanetetracarboxylic dianhydride)
- 19438-60-9(Hexahydro-4-methylphthalic anhydride)
- 10032-15-2(Hexyl 2-methylbutanoate)
- 10138-59-7(1,2-Cyclohexanedicarboxylic Acid Diethyl Ester)
- 17347-61-4(3,3-dimethyloxolane-2,5-dione)
- 13149-00-3((3aR,7aS)-rel-Hexahydro-1,3-isobenzofurandione)
- 25550-51-0(Methylhexahydroisobenzofuran-1,3-Dione)
- 2094-73-7(1-Adamantylcarboxylic Acid Ethyl Ester)
- 85-42-7(octahydro-2-benzofuran-1,3-dione)
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